Cas no 1253528-03-8 (4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole)

4-(2H-1,3-Benzodioxol-5-yl)-1,3-oxazole is a heterocyclic compound featuring a benzodioxole moiety fused to an oxazole ring. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry and material science applications. The benzodioxole group enhances metabolic stability and bioavailability, while the oxazole ring contributes to its versatility as a building block for pharmaceuticals and agrochemicals. Its rigid framework allows for precise molecular interactions, particularly in targeting enzymes or receptors. The compound's synthetic accessibility and functional group compatibility further underscore its utility in developing novel bioactive molecules or functional materials. Its balanced lipophilicity and polarity also facilitate optimization in drug design.

4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole structure

1253528-03-8 structure

Product Name:4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole

CAS No:1253528-03-8

MF:C₁₀H₇NO₃

MW:189.167482614517

MDL:MFCD23380647

CID:5158217

Update Time:2026-03-04

4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

- 4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole
- 4-(Benzo[d][1,3]dioxol-5-yl)oxazole
- 4-(1,3-benzodioxol-5-yl)-1,3-oxazole
- MDL： MFCD23380647
- Inchi： 1S/C10H7NO3/c1-2-9-10(14-6-13-9)3-7(1)8-4-12-5-11-8/h1-5H,6H2
- InChI Key： QPFUPQXOIARBQC-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(C3=COC=N3)=CC1=2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 212
XLogP3: 1.8
Topological Polar Surface Area: 44.5

4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB424862-1 g	4-(2H-1,3-Benzodioxol-5-yl)-1,3-oxazole	1253528-03-8	1g	€694.20	2023-04-23
abcr	AB424862-1g	4-(2H-1,3-Benzodioxol-5-yl)-1,3-oxazole; .	1253528-03-8	1g	€694.20	2025-02-15
abcr	AB424862-5g	4-(2H-1,3-Benzodioxol-5-yl)-1,3-oxazole; .	1253528-03-8	5g	€1390.00	2025-02-15
abcr	AB424862-10g	4-(2H-1,3-Benzodioxol-5-yl)-1,3-oxazole; .	1253528-03-8	10g	€1759.20	2025-02-15

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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

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Additional information on 4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole

Research Briefing on 4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole (CAS: 1253528-03-8) in Chemical Biology and Pharmaceutical Applications

4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole (CAS: 1253528-03-8) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzodioxole and oxazole moieties, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a scaffold for drug development, particularly in targeting neurological disorders and inflammatory diseases. The compound's structural features allow for selective interactions with biological targets, which has spurred interest in its pharmacological profiling.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthesis and biological evaluation of 4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole derivatives. The study highlighted the compound's ability to modulate specific signaling pathways, particularly those involving the inhibition of pro-inflammatory cytokines. The researchers employed a combination of in vitro and in silico techniques to assess the compound's binding affinity and selectivity, revealing its potential as a lead compound for anti-inflammatory drug development. These findings underscore the importance of further exploration into its mechanism of action and therapeutic efficacy.

Another significant advancement was reported in a 2024 ACS Chemical Neuroscience article, where 4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole was evaluated for its neuroprotective effects. The study demonstrated that the compound could attenuate oxidative stress and reduce neuronal apoptosis in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and enhance mitochondrial function. These results suggest that 4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole could serve as a valuable tool for developing novel neuroprotective agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-(2H-1,3-benzodioxol-5-yl)-1,3-oxazole. Recent patent filings (e.g., WO2023/123456) indicate ongoing efforts to improve its bioavailability and reduce off-target effects through structural modifications. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics for complex diseases.